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Compound of Interest

Compound Name: 2-Allyloxyethanol

Cat. No.: B089601 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate and essential safety

and logistical information for 2-Allyloxyethanol, including operational procedures and disposal

plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE) and Safety
Measures
When handling 2-Allyloxyethanol, a combustible liquid that can cause skin and serious eye

irritation, as well as respiratory irritation, specific personal protective equipment is mandatory.

[1] Engineering controls, such as local exhaust or general room ventilation, should be in place

to minimize exposure.[1] Emergency eye wash fountains and safety showers must be readily

accessible in the immediate vicinity of any potential exposure.[1]

A summary of the required PPE is provided in the table below:
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Protection Type PPE Specification Rationale and Source

Hand Protection
Neoprene or nitrile rubber

gloves.[1]

To prevent skin contact, which

can cause irritation.[1] Gloves

must be inspected before use

and disposed of properly after

handling the chemical.[2]

Eye Protection

Chemical goggles. A face

shield (minimum 8 inches) may

also be necessary.[2]

To protect against splashes

that can cause serious eye

irritation.[1] Contact lenses

should not be worn when

handling this chemical.[1]

Skin and Body Protection

Wear suitable protective

clothing.[1] This includes a lab

coat, and in some situations, a

chemical-resistant apron or

coveralls.[3]

To avoid skin contact and

contamination of personal

clothing.[1]

Respiratory Protection

A NIOSH-certified organic

vapor (black cartridge)

respirator is recommended

where inhalation exposure

may occur.[1][4] A type ABEK

(EN14387) respirator filter is

also cited.[5][6]

To prevent respiratory irritation

from vapors.[1]

Operational Plan for Handling 2-Allyloxyethanol
1. Preparation and Precautionary Measures:

Before handling, ensure all necessary PPE is available and in good condition.

Work in a well-ventilated area, preferably under a chemical fume hood.[7]

Keep the chemical away from heat, open flames, and sparks as it is a combustible liquid.[1]

[2]
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Ground and bond containers and receiving equipment to prevent static discharge.[1]

2. Handling Procedure:

Avoid all eye and skin contact and do not breathe in vapor or mist.[1]

Use only non-sparking tools when handling the container.[1]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[1]

3. In Case of Exposure:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

[1]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and get immediate medical attention.[1]

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

doctor if you feel unwell.[1]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek medical advice.

Never give anything by mouth to an unconscious person.[2]

4. Spill Management:

In case of a spill, evacuate unnecessary personnel and remove all ignition sources.[1][2]

Wear appropriate PPE, including respiratory protection.[1]

Contain the spillage using non-combustible absorbent material like sand, earth, or

vermiculite.[2]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[2][8]

Prevent the spill from entering drains or public waters.[2]
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Disposal Plan
1. Waste Chemical Disposal:

2-Allyloxyethanol should be disposed of by incineration in a licensed waste disposal facility.

[1]

Do not dispose of the waste into the sewer system.[1]

2. Contaminated PPE Disposal:

Dispose of contaminated gloves and other disposable PPE in accordance with applicable

local, state, and federal regulations for chemical waste.[2]

Contaminated clothing should be washed before reuse.[1]

Workflow for Safe Handling and Disposal of 2-
Allyloxyethanol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b089601?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/ENEA0200_2-ALLYLOXYETHANOL_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/ENEA0200_2-ALLYLOXYETHANOL_GHS-US_English-US.pdf
https://www.chemicalbook.com/msds/2-allyloxyethanol.pdf
https://www.gelest.com/wp-content/uploads/ENEA0200_2-ALLYLOXYETHANOL_GHS-US_English-US.pdf
https://www.benchchem.com/product/b089601?utm_src=pdf-body
https://www.benchchem.com/product/b089601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling and Disposal of 2-Allyloxyethanol
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Caption: Workflow for the safe handling and disposal of 2-Allyloxyethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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